Cas no 1784216-28-9 (1-(6-bromo-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(6-bromo-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-one
• CAS No: 1784216-28-9
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 6051695
• PubChem ID: 84046262
• Update Time: 2025-10-25

1-(6-bromo-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-one
• 1784216-28-9
• EN300-1991497

• Inchi： 1S/C10H10BrNO3/c1-12-4-8(13)6-2-9-10(3-7(6)11)15-5-14-9/h2-3,12H,4-5H2,1H3
• InChI Key： DNQVWTXWXABUKS-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C(CNC)=O)OCO2

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Additional information on 1-(6-bromo-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-one

Introduction to 1-(6-bromo-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-one (CAS No. 1784216-28-9)

1-(6-bromo-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1784216-28-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both bromine and dioxaindan moieties in its structure makes it a versatile intermediate for various chemical transformations, which are crucial for designing novel therapeutic agents.

The dioxaindan core is a bicyclic aromatic system that contributes to the compound's stability and reactivity, making it an attractive scaffold for further functionalization. The bromo substituent at the 6-position enhances its utility as a building block in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules. Additionally, the methylamino group at the 2-position introduces basicity and potential hydrogen bonding capabilities, influencing both its solubility and interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the dioxaindan moiety. Studies have demonstrated that derivatives of this scaffold exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The structural features of 1-(6-bromo-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-one suggest that it may possess similar or even enhanced pharmacological profiles due to the electron-withdrawing nature of the bromine atom and the electron-donating effect of the methylamino group.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules with tailored biological activities. Researchers have been leveraging its structural features to develop novel drug candidates targeting various diseases. For instance, modifications at the dioxaindan core have been explored to enhance binding affinity to specific protein targets, while the bromo substituent has been utilized to introduce further functional groups through palladium-catalyzed reactions.

The methylamino group also plays a critical role in modulating the pharmacokinetic properties of derivatives derived from this compound. By influencing solubility and metabolic stability, it can significantly impact how drugs are absorbed, distributed, metabolized, and excreted by the body. This makes 1-(6-bromo-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-one a valuable starting point for designing drugs with improved bioavailability and reduced side effects.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound interacts with biological systems. Molecular modeling studies have revealed insights into its binding modes with potential target proteins, providing a rational basis for designing more effective derivatives. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

The synthesis of 1-(6-bromo-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-one involves multi-step organic transformations that highlight its synthetic utility. The bromination step at the 6-position of the dioxaindan ring is particularly noteworthy, as it sets the stage for subsequent cross-coupling reactions. The introduction of the methylamino group via nucleophilic substitution or reductive amination further expands its synthetic possibilities.

In conclusion, 1-(6-bromo-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-one (CAS No. 1784216-28-9) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications in drug development. Its versatility as an intermediate for various chemical transformations makes it an invaluable tool for synthetic chemists aiming to design novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies involving this molecule, its significance in medicinal chemistry is likely to grow even further.